N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide

• Molecular Formula: C7H16ClNO4S
• Molecular Weight: 245.73 g/mol
• IUPAC Name: 3-chloro-N-(2,2-dimethoxyethyl)propane-1-sulfonamide
• InChI: InChI=1S/C7H16ClNO4S/c1-12-7(13-2)6-9-14(10,11)5-3-4-8/h7,9H,3-6H2,1-2H3
• InChI Key: ODQREFWXKSPOIT-UHFFFAOYSA-N
• Canonical SMILES: COC(CNS(=O)(=O)CCCCl)OC

Description

N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide is a useful research compound. Its molecular formula is C7H16ClNO4S and its molecular weight is 245.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (0° C.) solution of aminoacetaldehyde dimethyl acetal (2.22 mL, 20.4 mmol) and triethylamine (3.54 mL, 25.4 mmol) in dichloromethane (60 mL) was added 3-chloropropanesulfonyl chloride (2.06 mL, 16.9 mmol) in dichloromethane (40 mL) dropwise. The reaction mixture was warmed to room temperature and stirred one hour. The reaction mixture was quenched with water. The organic phase was washed with water and brine, then dried over sodium sulfate. Filtration and concentration, followed by trituration with ether provided N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide as a white solid. 1H NMR (400 MHz, CDCl3) δ 4.56 (s, 1 H), 4.42 (t, J=5.0 Hz, 1 H), 3.68 (t, J=6.1 Hz, 2 H), 3.42 (s, 6 H), 3.25-3.21 (m, 4 H), 2.28 (m, 2 H).